Cas no 16939-16-5 (2-methyl-3-phenylthiophene)

• Product Name: 2-methyl-3-phenylthiophene
• CAS No: 16939-16-5
• MF: C₁₁H₁₀S
• MW: 174.262101650238
• CID: 905157
• PubChem ID: 2775308
• Update Time: 2025-04-19

2-methyl-3-phenylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-phenylthiophene
• 2-Methyl-3-phenyl-thiophen
• 2-methyl-3-phenyl-thiophene
• 3-Phenyl-2-methyl-thiophen
• methyl-3-phenylthiophene
• CZEDCCWCCIETGI-UHFFFAOYSA-N
• DTXSID90379515
• SCHEMBL1825367
• 3-phenyl-2-methylthiophene
• 16939-16-5

• Inchi： 1S/C11H10S/c1-9-11(7-8-12-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： CZEDCCWCCIETGI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.05000
• Monoisotopic Mass: 174.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 3.72350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives